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Abstract
This technical guide addresses the natural occurrence of Methyl 3-oxooctadecanoate. A

comprehensive review of available scientific literature and chemical databases was conducted

to ascertain its presence in biological systems. The findings indicate a lack of evidence for the

natural occurrence of Methyl 3-oxooctadecanoate. This document summarizes the available

information regarding this compound, focusing on its chemical properties and synthetic routes,

and clarifies the absence of data related to its natural sources, biosynthetic pathways, and

physiological roles.

Introduction
Methyl 3-oxooctadecanoate (CAS No: 14531-34-1) is a long-chain keto fatty acid ester with

the molecular formula C19H36O3[1][2]. Its structure consists of an eighteen-carbon chain with

a keto group at the third carbon position and a methyl ester at the carboxyl end. While various

fatty acid methyl esters are ubiquitous in nature, serving as crucial components of lipids and

signaling molecules, the natural presence of Methyl 3-oxooctadecanoate has not been

documented. Several chemical databases explicitly state that Methyl 3-oxooctadecanoate is

not found in nature[3][4][5].
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A summary of the key physicochemical properties of Methyl 3-oxooctadecanoate is provided

in Table 1. This information is derived from chemical databases and is essential for its

synthesis, purification, and analytical identification.

Table 1: Physicochemical Properties of Methyl 3-oxooctadecanoate

Property Value Reference

Molecular Formula C19H36O3 [1][2]

Molecular Weight 312.49 g/mol [1][2]

CAS Number 14531-34-1 [1][2]

Appearance Solid

Melting Point 46-48 °C

Boiling Point 178-180 °C at 0.8 mmHg

Synonyms

Methyl 3-oxostearate, 3-

Oxooctadecanoic acid methyl

ester

[3]

Synthesis of Methyl 3-oxooctadecanoate
While not found in nature, Methyl 3-oxooctadecanoate can be synthesized in the laboratory. A

general procedure for the synthesis of 3-oxo-fatty acid methyl esters involves the reaction of a

corresponding acid chloride with methyl potassium malonate[6].

Experimental Protocol for Synthesis
The following is a generalized protocol based on the synthesis of similar compounds[6]:

Preparation of Magnesium Salt: Methyl potassium malonate is suspended in acetonitrile

under an inert atmosphere. Triethylamine and anhydrous magnesium chloride are added,

and the mixture is stirred for several hours to form the magnesium salt of methyl malonate.

Acylation: The reaction mixture is cooled, and the appropriate acid chloride (in this case,

hexadecanoyl chloride) is added dropwise.
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Work-up: The reaction is quenched, and the solvent is removed under vacuum. The residue

is then subjected to an acidic workup to remove magnesium salts.

Purification: The crude product is purified by distillation or recrystallization to yield Methyl 3-
oxooctadecanoate.

A workflow for this chemical synthesis is depicted in the following diagram.

Methyl potassium malonate
+ Acetonitrile

Add Triethylamine
& MgCl2

Reagents Stir at 20-25 °CReaction Cool to 0 °CCooling Add Hexadecanoyl chlorideAcylation Stir overnightReaction Vacuum ConcentrationSolvent Removal Acidic Work-upPurification Step Purification
(Distillation/Recrystallization)

Final Purification Methyl 3-oxooctadecanoateFinal Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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